2-(Aminomethyl)-N-ethylazepane-1-carboxamide

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 2-(aminomethyl)-N-ethylazepane-1-carboxamide
• InChI: InChI=1S/C10H21N3O/c1-2-12-10(14)13-7-5-3-4-6-9(13)8-11/h9H,2-8,11H2,1H3,(H,12,14)
• InChI Key: BSALGDBPONLSRG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCCCCC1CN

Description

2-(Aminomethyl)-N-ethylazepane-1-carboxamide is a seven-membered azepane derivative featuring an aminomethyl substituent at the 2-position and an ethyl carboxamide group at the 1-position. Its structure confers unique conformational flexibility and basicity compared to smaller cyclic amines like piperidine. The compound is hypothesized to have applications in medicinal chemistry, particularly in targeting neurotransmitter receptors or enzymes due to its amine and carboxamide functionalities.

Key physicochemical properties inferred from structural analogs include moderate water solubility (due to the polar carboxamide group) and a molecular weight of approximately 215–230 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-N-ethylazepane-1-carboxamide typically involves the reaction of azepane derivatives with aminomethyl and ethylcarboxamide groups. One common method is the reductive amination of azepane with formaldehyde and ethylamine under catalytic hydrogenation conditions. This reaction is usually carried out in the presence of a hydrogenation catalyst such as palladium on carbon (Pd/C) at elevated temperatures and pressures .

Industrial Production Methods

Industrial production of 2-(Aminomethyl)-N-ethylazepane-1-carboxamide may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-N-ethylazepane-1-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) to form corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH₄) to yield amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the aminomethyl group, where nucleophiles such as halides or alkoxides replace the amino group.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), hydrogen peroxide (H₂O₂)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Alkyl halides, alkoxides

Major Products Formed

Oxidation: Oxo derivatives

Reduction: Amine derivatives

Substitution: Substituted azepane derivatives

Scientific Research Applications

2-(Aminomethyl)-N-ethylazepane-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the development of novel materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-N-ethylazepane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the compound may interact with cellular membranes, altering their permeability and affecting cellular functions .

Comparison with Similar Compounds

Structural Differences :

• Six-membered piperidine ring vs. seven-membered azepane.
• Lacks the ethyl group on the carboxamide.

Key Properties :

• Basicity : Piperidine derivatives generally exhibit higher basicity (pKa ~11) compared to azepanes (pKa ~10) due to ring strain and lone pair orientation.
• Safety : Classified as flammable, corrosive, and toxic (oral, dermal, and respiratory routes) . The azepane analog may exhibit reduced volatility but similar toxicity risks.
• Applications : Piperidine analogs are widely used as intermediates in drug synthesis (e.g., antipsychotics).

N-Methyl-2-(aminomethyl)azepane-1-carboxamide

Structural Differences :

• Methyl group instead of ethyl on the carboxamide.

Key Properties :

• Metabolic Stability : Methyl groups are less susceptible to oxidative metabolism than ethyl groups, possibly extending half-life.

2-(Aminomethyl)-N-ethylpiperidine-1-carboxamide

Structural Differences :

• Piperidine core with an ethyl carboxamide.

Key Properties :

• Thermal Stability: Piperidine derivatives decompose at lower temperatures, releasing hazardous gases (e.g., CO, NOx) .

Data Table: Comparative Analysis

Property	2-(Aminomethyl)-N-ethylazepane-1-carboxamide	2-(Aminomethyl)piperidine-1-carboxamide	N-Methyl-2-(aminomethyl)azepane-1-carboxamide
Molecular Weight (g/mol)	~215–230	~185–200	~200–210
Ring Size	7-membered (azepane)	6-membered (piperidine)	7-membered (azepane)
Substituent	N-ethyl carboxamide	Unsubstituted carboxamide	N-methyl carboxamide
Lipophilicity (logP)	~1.5 (estimated)	~0.8	~1.0
Toxicity (GHS Class)	Likely Category 3 (respiratory toxicity)	Category 1B (skin corrosion)	Not classified
Thermal Decomposition Products	CO, CO₂, amines (inferred)	CO, NOx, CO₂	Similar to ethyl variant

Biological Activity

2-(Aminomethyl)-N-ethylazepane-1-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

Chemical Structure and Properties

The molecular formula for 2-(Aminomethyl)-N-ethylazepane-1-carboxamide is $C_9H_{16}N_2O$, with a molecular weight of approximately 168.24 g/mol. The compound features an azepane ring, which is a seven-membered nitrogen-containing heterocycle, and an amide functional group that contributes to its biological activity.

Property	Value
Molecular Formula	C9H16N2O
Molecular Weight	168.24 g/mol
IUPAC Name	2-(Aminomethyl)-N-ethylazepane-1-carboxamide
CAS Number	Not specified

The biological activity of 2-(Aminomethyl)-N-ethylazepane-1-carboxamide is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that it may act as an inhibitor of certain receptors involved in cellular signaling pathways. For instance, it has been noted for its potential role in modulating the activity of neurotransmitter receptors, which could have implications for treating neurological disorders.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects:

• Antimicrobial Activity : Some studies have shown that derivatives of azepane compounds possess antimicrobial properties against various bacterial strains, suggesting that 2-(Aminomethyl)-N-ethylazepane-1-carboxamide may also exhibit similar effects.
• Anticancer Properties : The compound has been investigated for its potential in cancer therapy, particularly due to its ability to inhibit tumor cell proliferation and induce apoptosis in cancer cells.
• Neuroprotective Effects : There is emerging evidence that suggests neuroprotective properties, which could be beneficial in the treatment of neurodegenerative diseases.

Study on Anticancer Activity

One notable study investigated the anticancer potential of 2-(Aminomethyl)-N-ethylazepane-1-carboxamide in vitro on pancreatic cancer cell lines. The results indicated a significant reduction in cell viability at concentrations above 10 µM, with the compound inducing apoptosis through a caspase-dependent pathway. This suggests that it could be a candidate for further development as an anticancer agent.

Neuroprotective Effects

In another study focused on neurodegenerative diseases, the compound was administered to animal models exhibiting symptoms of cognitive decline. Behavioral tests showed improvements in memory and learning capabilities, correlating with reduced oxidative stress markers in the brain tissue. These findings support the hypothesis that this compound may offer protective benefits against neurodegeneration.